Cas no 61710-07-4 (1,4-Oxazepine, 7-butoxyhexahydro-4-methyl-)
61710-07-4 structure
Product Name:1,4-Oxazepine, 7-butoxyhexahydro-4-methyl-
CAS No:61710-07-4
MF:C10H21NO2
MW:187.27924323082
CID:469009
PubChem ID:12301240
Update Time:2025-04-19
1,4-Oxazepine, 7-butoxyhexahydro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Oxazepine, 7-butoxyhexahydro-4-methyl-
- 7-butoxy-4-methyl-1,4-oxazepane
- DTXSID70486478
- 61710-07-4
-
- Inchi: 1S/C10H21NO2/c1-3-4-8-12-10-5-6-11(2)7-9-13-10/h10H,3-9H2,1-2H3
- InChI Key: OTCVISLLPGSBPA-UHFFFAOYSA-N
- SMILES: O1CCN(C)CCC1OCCCC
Computed Properties
- Exact Mass: 187.15733
- Monoisotopic Mass: 187.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 21.7Ų
Experimental Properties
- PSA: 21.7
1,4-Oxazepine, 7-butoxyhexahydro-4-methyl- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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